Cas no 59873-32-4 (Carbonocyanidic acid,1-methylethyl ester)

Carbonocyanidic acid,1-methylethyl ester structure
59873-32-4 structure
Product Name:Carbonocyanidic acid,1-methylethyl ester
CAS No:59873-32-4
MF:C5H7NO2
MW:113.114581346512
CID:377972
PubChem ID:338085
Update Time:2025-04-19

Carbonocyanidic acid,1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbonocyanidic acid,1-methylethyl ester
    • propan-2-yl cyanoformate
    • AC1L7N35
    • Cyanoameisensaeureisopropylester
    • isopropyl cyanoformate
    • NSC358927
    • Oxalsaeure-nitril-isopropylester
    • DTXSID60320397
    • 1-methylethyl cyanoformate
    • 59873-32-4
    • NSC-358927
    • Propan-2-yl carbonocyanidate
    • SCHEMBL7505382
    • Inchi: 1S/C5H7NO2/c1-4(2)8-5(7)3-6/h4H,1-2H3
    • InChI Key: MLLYPIKBTHTPEJ-UHFFFAOYSA-N
    • SMILES: O(C(C#N)=O)C(C)C

Computed Properties

  • Exact Mass: 113.04771
  • Monoisotopic Mass: 113.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 50.1Ų

Experimental Properties

  • Density: 1.044
  • Boiling Point: 131.7°C at 760 mmHg
  • Flash Point: 43.7°C
  • Refractive Index: 1.41
  • PSA: 50.09
  • LogP: 0.46158
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd